Cas no 1375472-13-1 (2-Amino-3-methylcyclopentane-1-carboxylic acid)

• Product Name: 2-Amino-3-methylcyclopentane-1-carboxylic acid
• CAS No: 1375472-13-1
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD21602835
• CID: 5606632
• PubChem ID: 71437900
• Update Time: 2025-11-04

2-Amino-3-methylcyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-99658
• 2-amino-3-methylcyclopentane-1-carboxylic acid
• 2-amino-3-methylcyclopentane-1-carboxylicacid
• 1375472-13-1
• Cyclopentanecarboxylic acid, 2-amino-3-methyl-
• 2-Amino-3-methylcyclopentane-1-carboxylic acid

• MDL： MFCD21602835
• Inchi： 1S/C7H13NO2/c1-4-2-3-5(6(4)8)7(9)10/h4-6H,2-3,8H2,1H3,(H,9,10)
• InChI Key： RDEWDYOMQAEUBN-UHFFFAOYSA-N
• SMILES： OC(C1CCC(C)C1N)=O

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.114±0.06 g/cm3(Predicted)
• Boiling Point: 266.1±33.0 °C(Predicted)
• pka: 3.88±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-3-methylcyclopentane-1-carboxylic acid

Comprehensive Overview of 2-Amino-3-methylcyclopentane-1-carboxylic acid (CAS No. 1375472-13-1)

2-Amino-3-methylcyclopentane-1-carboxylic acid (CAS No. 1375472-13-1) is a specialized cyclic amino acid derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique cyclopentane backbone and functional carboxyl and amino groups, has garnered attention for its structural versatility and applications in drug discovery. Researchers are increasingly exploring its role as a building block for peptidomimetics and bioactive molecule synthesis, aligning with current trends in precision medicine and small-molecule therapeutics.

The molecular structure of 2-Amino-3-methylcyclopentane-1-carboxylic acid features a stereocenter at the 2-position, making it valuable for studying chiral selectivity in enzymatic reactions—a hot topic in asymmetric catalysis. Recent publications highlight its utility in designing enzyme inhibitors, particularly for targets like prolyl oligopeptidase, which is implicated in neurodegenerative diseases. This aligns with frequent search queries such as "amino acid derivatives for CNS drug development" and "cyclopentane-based therapeutics", reflecting growing interest in neuropharmacology.

From a synthetic chemistry perspective, the methyl group at the 3-position enhances the compound’s lipophilicity, a property critical for optimizing drug bioavailability—a recurring concern in medicinal chemistry forums. Analytical techniques like HPLC-MS and NMR spectroscopy are essential for characterizing its purity, as emphasized in recent pharmaceutical quality control guidelines. Notably, its carboxylic acid moiety allows for further derivatization via amide coupling reactions, a technique widely discussed in peptide synthesis tutorials.

In biotechnology, this compound’s rigid cyclopentane ring offers advantages for conformational restriction studies, addressing search trends around "improving peptide metabolic stability". Its potential as a scaffold for macrocyclic drugs also resonates with industry demand for next-generation biologics. Environmental considerations are addressed through its biodegradable nature, matching queries about green chemistry alternatives.

Ongoing research explores 2-Amino-3-methylcyclopentane-1-carboxylic acid in crystal engineering, where its hydrogen-bonding capacity aids in designing co-crystals for improved API formulations—an area frequently searched alongside "drug solubility enhancement". Patent analyses reveal its inclusion in prodrug strategies, particularly for targeted drug delivery systems, reflecting its cross-disciplinary relevance.